Cas no 871571-28-7 (3-Methyl-4-(trifluoromethyl)benzonitrile)

3-Methyl-4-(trifluoromethyl)benzonitrile structure
871571-28-7 structure
Product Name:3-Methyl-4-(trifluoromethyl)benzonitrile
CAS No:871571-28-7
MF:C9H6F3N
MW:185.145852565765
CID:1029285
PubChem ID:57468696
Update Time:2025-09-22

3-Methyl-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-(trifluoromethyl)benzonitrile
    • 3-Methyl-4-trifluoromethyl-benzonitrile
    • 871571-28-7
    • C90766
    • DTXSID10726749
    • SCHEMBL171819
    • doi:10.14272/DNVBDMCLGYHTFD-UHFFFAOYSA-N
    • 10.14272/DNVBDMCLGYHTFD-UHFFFAOYSA-N
    • MFCD13185727
    • DS-014283
    • Inchi: 1S/C9H6F3N/c1-6-4-7(5-13)2-3-8(6)9(10,11)12/h2-4H,1H3
    • InChI Key: DNVBDMCLGYHTFD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C#N)=CC=1C)(F)F

Computed Properties

  • Exact Mass: 185.04523368g/mol
  • Monoisotopic Mass: 185.04523368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.8Ų

3-Methyl-4-(trifluoromethyl)benzonitrile Pricemore >>

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